Cas no 1326812-45-6 (4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326812-45-6
• MF: C₁₇H₂₁ClN₂O₄
• MW: 352.812643766403
• MDL: MFCD19706356
• CID: 4694717
• Update Time: 2025-10-29

4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706356
• Inchi： 1S/C17H21ClN2O4/c1-2-19-8-6-17(7-9-19)20(14(11-24-17)16(22)23)15(21)12-4-3-5-13(18)10-12/h3-5,10,14H,2,6-9,11H2,1H3,(H,22,23)
• InChI Key： RVCKLFONACZHHX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1C(C(=O)O)COC21CCN(CC)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 493
• Topological Polar Surface Area: 70.1

Experimental Properties

• Melting Point: 131-133℃

4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326812-45-6)

4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, identified by the CAS number 1326812-45-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This spirocyclic compound belongs to a class of molecules that exhibit promising properties for drug development, particularly in the context of modulating biological pathways and targeting specific therapeutic mechanisms.

The molecular structure of 4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid consists of a spirocyclic framework composed of a cycloalkane ring linked to an oxygen atom, which is further connected to a nitrogen-containing heterocycle. This arrangement creates a rigid three-dimensional structure that can interact with biological targets in a highly specific manner. The presence of the 3-chlorobenzoyl moiety and the ethyl substituent at the 8-position introduces regions for functionalization and interaction with biological systems, making this compound a versatile scaffold for medicinal chemistry.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The spirocyclic core in 4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid contributes to its stability and rigidity, which are desirable properties for drug candidates. Additionally, the oxygen and nitrogen atoms within the spirocycle provide opportunities for hydrogen bonding interactions, further enhancing its potential as a pharmacophore.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for various therapeutic targets. The 3-chlorobenzoyl group is known to be a pharmacophoric element that can interact with enzymes and receptors through dipole-dipole interactions and hydrophobic effects. This moiety has been widely used in drug design due to its ability to modulate enzyme activity and receptor binding affinity.

The ethyl substituent at the 8-position of the spirocycle may also contribute to the compound's pharmacological properties by influencing its solubility, metabolic stability, and binding kinetics. Ethyl groups are commonly incorporated into drug molecules to improve pharmacokinetic profiles, as they can enhance lipophilicity while maintaining overall molecular flexibility.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly in the context of addressing unmet medical needs. For instance, derivatives of spirocyclic structures have shown promise in inhibiting kinases, proteases, and other enzymes involved in cancer progression. The unique scaffold of 4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid suggests that it may have similar applications in modulating key biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration.

The synthesis of 4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the spirocyclic core typically involves cyclization reactions between appropriately functionalized precursors. The subsequent functionalization with the 3-chlorobenzoyl and ethyl groups requires careful selection of reagents and catalysts to achieve optimal regioselectivity and stereochemistry.

In terms of biological evaluation, preliminary studies on 4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid have demonstrated promising activity against certain enzymatic targets. For example, it has shown inhibitory effects on specific kinases that are implicated in cancer cell proliferation. Additionally, its interaction with other biological targets such as receptors and ion channels is being explored as part of ongoing research efforts.

The potential therapeutic applications of this compound are further supported by computational modeling studies that predict favorable binding interactions between 4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid and target proteins. These studies utilize advanced molecular docking techniques to identify key binding pockets and optimize lead structures for improved potency and selectivity.

As research continues to uncover new biological functions and therapeutic targets, compounds like 4-(3-Chlorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid are expected to play a crucial role in the development of novel therapeutics. Their unique structural features offer opportunities for innovation in drug design, enabling researchers to create molecules with enhanced efficacy and reduced side effects.

The future directions for this compound include further exploration of its pharmacological profile through both in vitro and in vivo studies. Investigating its mechanism of action will be essential for understanding its therapeutic potential and identifying possible applications in clinical settings. Additionally, optimizing synthetic routes to improve scalability and cost-effectiveness will be important for advancing this compound towards potential clinical development.

In conclusion, 4-(3-Chlorobenzoyl)-8 ethyl 1 oxa 48 diazaspiro45 decane 3 carboxylic acid (CAS No 1326812 456) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities Its spirocyclic framework functionalized with key pharmacophoric elements such as 33 chlorobenzoyl group offers opportunities for developing novel therapeutics particularly targeting enzymes involved in disease progression Further research is warranted to fully explore its therapeutic potential